Cas no 946774-81-8 (2-Ethoxy-5-fluoroaniline)

2-Ethoxy-5-fluoroaniline structure
2-Ethoxy-5-fluoroaniline structure
Product Name:2-Ethoxy-5-fluoroaniline
CAS No:946774-81-8
MF:C8H10FNO
MW:155.169505596161
CID:3158692
PubChem ID:20035814
Update Time:2024-10-25

2-Ethoxy-5-fluoroaniline Chemical and Physical Properties

Names and Identifiers

    • 2-Ethoxy-5-fluoroaniline
    • 2-Ethoxy-5-fluorobenzenamine (ACI)
    • WMB77481
    • 1431966-01-6
    • F2135-1178
    • AKOS000222351
    • A1-06997
    • SB75907
    • Z332375936
    • SCHEMBL1136269
    • CCG-325840
    • KS-5660
    • STL414927
    • EN300-66611
    • G72684
    • 946774-81-8
    • MDL: MFCD08687708
    • Inchi: 1S/C8H10FNO/c1-2-11-8-4-3-6(9)5-7(8)10/h3-5H,2,10H2,1H3
    • InChI Key: BVOCAMLPFHWHEV-UHFFFAOYSA-N
    • SMILES: FC1C=C(N)C(OCC)=CC=1

Computed Properties

  • Exact Mass: 155.074642105g/mol
  • Monoisotopic Mass: 155.074642105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 35.2Ų

2-Ethoxy-5-fluoroaniline Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-Ethoxy-5-fluoroaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E677208-25mg
2-ethoxy-5-fluoroaniline
946774-81-8
25mg
$ 70.00 2022-06-05
TRC
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50mg
$ 95.00 2022-06-05
TRC
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$ 340.00 2022-06-05
Fluorochem
063749-250mg
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£146.00 2022-03-01
Fluorochem
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£250.00 2022-03-01
Fluorochem
063749-5g
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£963.00 2022-03-01
Enamine
EN300-66611-0.05g
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$61.0 2023-04-24
Enamine
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Enamine
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Enamine
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2-Ethoxy-5-fluoroaniline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  rt
Reference
Quinolone compound and pharmaceutical composition and their preparation and use in the treatment of diseases
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  rt
Reference
Quinolone derivatives as drugs for neurodegenerative diseases, etc., and pharmaceutical compositions containing them
, Japan, , ,

2-Ethoxy-5-fluoroaniline Raw materials

2-Ethoxy-5-fluoroaniline Preparation Products

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